Cas no 2680705-18-2 (6-(N-tert-butylacetamido)hexanoic acid)

• Product Name: 6-(N-tert-butylacetamido)hexanoic acid
• CAS No: 2680705-18-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5647491
• PubChem ID: 165906357
• Update Time: 2025-06-11

6-(N-tert-butylacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680705-18-2
• EN300-28275435
• 6-(N-tert-butylacetamido)hexanoic acid

• Inchi： 1S/C12H23NO3/c1-10(14)13(12(2,3)4)9-7-5-6-8-11(15)16/h5-9H2,1-4H3,(H,15,16)
• InChI Key： OBFFFWHNUYHTCX-UHFFFAOYSA-N
• SMILES： O=C(C)N(CCCCCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 6-(N-tert-butylacetamido)hexanoic acid

Introduction to 6-(N-tert-butylacetamido)hexanoic acid (CAS No. 2680705-18-2)

6-(N-tert-butylacetamido)hexanoic acid (CAS No. 2680705-18-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a hexanoic acid backbone and a tert-butylacetamido functional group. These properties make it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 6-(N-tert-butylacetamido)hexanoic acid consists of a six-carbon chain with a carboxylic acid group at one end and an amide group attached to the tert-butyl moiety at the other end. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and stability. This structural arrangement offers several advantages, such as enhanced solubility in organic solvents and improved compatibility with other functional groups.

In the pharmaceutical industry, 6-(N-tert-butylacetamido)hexanoic acid has shown promise as a building block for the synthesis of new drugs. Recent studies have explored its potential as an intermediate in the development of anti-inflammatory agents, antiviral compounds, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a novel class of anti-inflammatory drugs that exhibit reduced side effects compared to existing treatments.

The tert-butylacetamido group in 6-(N-tert-butylacetamido)hexanoic acid plays a crucial role in modulating the biological activity of the final drug product. This functional group can enhance the lipophilicity of the molecule, which is essential for improving its bioavailability and cellular uptake. Additionally, the amide bond provides a site for further chemical modification, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.

Beyond pharmaceuticals, 6-(N-tert-butylacetamido)hexanoic acid has also found applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced polymers and coatings. For example, researchers at the University of California have utilized this compound to develop new types of self-healing materials that can repair themselves when damaged. These materials have potential applications in various industries, including automotive, aerospace, and electronics.

In terms of chemical synthesis, 6-(N-tert-butylacetamido)hexanoic acid can be prepared through several routes. One common method involves the reaction of 6-bromohexanoic acid with tert-butylamine followed by acetylation to form the desired amide. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

The safety profile of 6-(N-tert-butylacetamido)hexanoic acid is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to prevent exposure and ensure worker safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in appropriate containers.

In conclusion, 6-(N-tert-butylacetamido)hexanoic acid (CAS No. 2680705-18-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.